Cas no 1806258-34-3 (3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1806258-34-3
• MF: C₈H₇ClF₃NO₄S
• MW: 305.658690690994
• CID: 4838569
• Update Time: 2025-05-22

3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C8H7ClF3NO4S/c1-4-6(16-2)7(17-8(10,11)12)5(3-13-4)18(9,14)15/h3H,1-2H3
• InChI Key： LDNZUSSOKXEJIK-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C)C(=C1OC(F)(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 2.4
• Topological Polar Surface Area: 73.9

Additional information on 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl chloride

3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl Chloride

The compound 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl Chloride (CAS No. 1806258-34-3) is a highly specialized chemical entity with significant applications in the field of agrochemistry. This compound belongs to the class of sulfonyl chloride derivatives, which are widely used as intermediates in the synthesis of herbicides, fungicides, and other agrochemicals. The structure of this compound is characterized by a pyridine ring substituted with methoxy, methyl, trifluoromethoxy groups, and a sulfonyl chloride moiety, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonyl chloride derivatives in the development of next-generation pesticides. The trifluoromethoxy group in this compound is known to enhance the stability and bioavailability of agrochemicals, making them more effective against target pests while reducing environmental impact. Similarly, the methoxy group plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and selectivity in various chemical reactions.

One of the most promising applications of 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl Chloride is in the synthesis of herbicides. Researchers have demonstrated that this compound can serve as an efficient precursor for developing novel herbicidal agents with improved efficacy against resistant weed species. The integration of advanced computational chemistry techniques has further enhanced our understanding of how this compound interacts with biological systems, paving the way for more targeted and sustainable agricultural solutions.

In addition to its role in agrochemistry, this compound has also been explored for its potential in materials science. The sulfonyl chloride moiety is known to facilitate the formation of strong covalent bonds, making it a valuable building block in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this property to develop materials with enhanced thermal stability and mechanical strength.

The synthesis of 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl Chloride involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the introduction of substituents on the pyridine ring and the subsequent functionalization with sulfonyl chloride groups. Innovations in catalytic systems have significantly improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is critical. Studies have shown that while 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl Chloride exhibits high stability under standard conditions, it undergoes rapid degradation under specific environmental conditions, such as UV light exposure or microbial activity. These findings underscore the importance of responsible use and disposal practices to minimize ecological impact.

In conclusion, 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-5-sulfonyl Chloride (CAS No. 1806258-34-3) stands at the forefront of chemical innovation, offering versatile applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for advancing agricultural sustainability and materials science. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.